Cas no 2171573-73-0 (tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171573-73-0
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6592757
• PubChem ID: 165603588
• Update Time: 2025-05-20

tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate
• 2171573-73-0
• EN300-1647120

• Inchi： 1S/C16H30N2O3/c1-13(2,3)21-12(19)18-8-6-7-16(20,11-18)15(17)9-14(4,5)10-15/h20H,6-11,17H2,1-5H3
• InChI Key： CKPYDRGBWRCDKW-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate

tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate, with the CAS number 2171573-73-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring, a cyclobutane ring, and a tert-butyl group. The presence of these structural elements contributes to its versatile chemical properties and potential applications in drug design and material science.

The synthesis of tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high-quality product formation. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical processes in the industry.

The structural complexity of this compound makes it an ideal candidate for exploring its biological activity. Recent findings suggest that it exhibits potential as a modulator of certain cellular pathways, particularly in the context of neurodegenerative diseases. Preclinical studies have demonstrated its ability to interact with key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. These results highlight its potential as a lead compound for drug development.

In addition to its biological applications, tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate has shown promise in materials science. Its rigid cyclobutane ring and bulky tert-butyl group make it an attractive candidate for use in polymer synthesis. Researchers have investigated its incorporation into polymeric materials to enhance mechanical properties such as tensile strength and thermal stability. These findings underscore its versatility across multiple disciplines.

The latest research on this compound has also delved into its stereochemical properties. Stereoisomerism plays a crucial role in determining the biological activity of many organic molecules, and this compound is no exception. Studies have revealed that the stereochemistry at the piperidine ring significantly influences its interaction with target proteins. This insight has prompted further investigations into enantioselective synthesis methods to produce specific stereoisomers with enhanced therapeutic potential.

In conclusion, tert-butyl 3-(1-amino-3,3-dimethylcyclobutyl)-3-hydroxypiperidine-1-carboxylate stands out as a multifaceted compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for addressing complex scientific challenges. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.